Cas no 10017-79-5 (1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-)
10017-79-5 structure
Product Name:1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-
CAS No:10017-79-5
MF:C13H20O4
MW:240.295504570007
CID:163357
PubChem ID:71446662
Update Time:2025-04-19
1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-
- 2-oxo-8-propan-2-yl-1-oxaspiro[4.5]decane-3-carboxylic acid
- 1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-isopropyl-2-oxo-, stereoisomer (8CI)
- Malonic acid, (1-hydroxy-p-menth-7-yl)-,g-lactone (7CI)
- DTXSID40855096
- 2-Oxo-8-(propan-2-yl)-1-oxaspiro[4.5]decane-3-carboxylic acid
- 8-ISOPROPYL-2-OXO-1-OXASPIRO[4.5]DECANE-3-CARBOXYLIC ACID
- 10017-79-5
-
- Inchi: 1S/C13H20O4/c1-8(2)9-3-5-13(6-4-9)7-10(11(14)15)12(16)17-13/h8-10H,3-7H2,1-2H3,(H,14,15)
- InChI Key: GXLWCZYOJUHZNA-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)CC21CCC(C(C)C)CC2)=O
Computed Properties
- Exact Mass: 240.136159g/mol
- Monoisotopic Mass: 240.136159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 240.29g/mol
- XLogP3: 3.2
- Topological Polar Surface Area: 63.6Ų
1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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